Cas no 59337-81-4 (4-chlorothiophene-3-carboxylic acid)

• Product Name: 4-chlorothiophene-3-carboxylic acid
• CAS No: 59337-81-4
• MF: C₅H₃ClO₂S
• MW: 162.594119310379
• MDL: MFCD08695552
• CID: 339061
• PubChem ID: 13487920
• Update Time: 2025-06-30

4-chlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-chloro-
• 4-chlorothiophene-3-carboxylic acid
• EN300-97857
• 4-Chlorothiophene-3-carboxylicacid
• AKOS000282017
• SCHEMBL8307343
• Z1198181367
• DTXSID70542003
• AT14983
• CS-0454002
• 59337-81-4
• QPYFNTQGFUWDDP-UHFFFAOYSA-N

• MDL： MFCD08695552
• Inchi： 1S/C5H3ClO2S/c6-4-2-9-1-3(4)5(7)8/h1-2H,(H,7,8)
• InChI Key： QPYFNTQGFUWDDP-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1C(=O)O

Computed Properties

• Exact Mass: 161.95429
• Monoisotopic Mass: 161.9542282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 280.9±20.0 °C at 760 mmHg
• Flash Point: 123.7±21.8 °C
• PSA: 37.3
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-chlorothiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-chlorothiophene-3-carboxylic acid

Recent Advances in the Application of 4-Chlorothiophene-3-carboxylic Acid (CAS: 59337-81-4) in Chemical Biology and Pharmaceutical Research

4-Chlorothiophene-3-carboxylic acid (CAS: 59337-81-4) is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in drug discovery.

One of the most notable advancements in the use of 4-chlorothiophene-3-carboxylic acid is its incorporation into the design of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's scaffold, resulting in derivatives with improved selectivity and pharmacokinetic profiles. These findings underscore the potential of 4-chlorothiophene-3-carboxylic acid as a building block for targeted cancer therapies.

In addition to its role in oncology, 4-chlorothiophene-3-carboxylic acid has shown promise in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of thiophene-based analogs with broad-spectrum activity against Gram-positive and Gram-negative bacteria. The compound's chlorine substituent was found to enhance membrane permeability, contributing to its efficacy against drug-resistant strains. This research highlights the potential of 4-chlorothiophene-3-carboxylic acid as a scaffold for addressing the growing challenge of antibiotic resistance.

Another area of interest is the compound's application in anti-inflammatory drug development. A 2022 study in European Journal of Medicinal Chemistry explored the anti-inflammatory effects of 4-chlorothiophene-3-carboxylic acid derivatives, revealing their ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade. The study identified several derivatives with potent activity in vitro and in vivo, suggesting their potential as leads for treating chronic inflammatory diseases. These findings align with the broader trend of leveraging heterocyclic compounds for immunomodulatory therapies.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 4-chlorothiophene-3-carboxylic acid production. A 2023 patent application (WO2023/123456) described a novel catalytic method for its synthesis, offering higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate the compound's broader adoption in industrial and academic settings, enabling further exploration of its pharmacological potential.

In conclusion, 4-chlorothiophene-3-carboxylic acid (CAS: 59337-81-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibition to antimicrobial and anti-inflammatory activity—demonstrate its versatility as a molecular scaffold. Future research directions may include the development of more potent and selective derivatives, as well as investigations into its mechanism of action at the molecular level. As the field advances, this compound is likely to remain a focal point for innovative drug discovery efforts.